Cas no 859138-52-6 ((2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yl acetate)

• Product Name: (2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yl acetate
• CAS No: 859138-52-6
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 5556015
• Update Time: 2025-10-29

(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl acetate
• 3(2H)-Benzofuranone, 6-(acetyloxy)-2-[[4-(1-methylethyl)phenyl]methylene]-
• (2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yl acetate

• Inchi： 1S/C20H18O4/c1-12(2)15-6-4-14(5-7-15)10-19-20(22)17-9-8-16(23-13(3)21)11-18(17)24-19/h4-12H,1-3H3
• InChI Key： NXFOYRLLQACSBO-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(C)=O)=CC=C2C(=O)C1=CC1=CC=C(C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yl acetate

The Compound CAS No 859138-52-6: (2Z)-3-Oxo-2-{4-(Propan-2-Yl)Phenylmethylidene}-2,3-Dihydro-1-Benzofuran-6-Yl Acetate

(2Z)-3-Oxo-2-{4-(Propan-2-Yl)Phenylmethylidene}-2,3-Dihydro-1-Benzofuran-6-Yl Acetate is a highly specialized organic compound with the CAS registry number 859138-52-6. This compound belongs to the class of benzofurans, which are known for their aromaticity and versatile applications in various fields such as pharmacology, materials science, and organic synthesis. The structure of this compound is characterized by a benzofuran ring system with a substituted acetyl group and a propan-2-yl substituent, making it a unique derivative with potential for advanced chemical modifications.

The benzofuran core of this compound is a fused bicyclic structure consisting of a benzene ring and a furan ring. The substitution pattern at the 6-position of the benzofuran ring introduces an acetate group, which can play a significant role in modulating the compound's reactivity and solubility. Additionally, the presence of the propan-2-yl group at the 4-position of the phenylmethylidene moiety adds steric bulk and may influence the compound's stability and bioavailability.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored the anti-inflammatory properties of similar benzofuran derivatives by evaluating their ability to inhibit cyclooxygenase (COX) enzymes. The substitution pattern in CAS No 859138-52-6 may offer unique advantages in terms of enzyme selectivity and potency.

In addition to its pharmacological applications, this compound has shown promise in materials science. The rigid aromatic system of benzofurans makes them suitable candidates for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). The specific substituents in CAS No 859138-52-6 could enhance its electronic properties, making it a valuable component in advanced material formulations.

From a synthetic standpoint, the preparation of CAS No 859138-52-6 involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. The formation of the Z-isomer at position 2 is critical for achieving the desired properties of this compound. Recent advancements in catalytic asymmetric synthesis have provided new avenues for efficiently constructing such complex molecules with high enantiomeric excess.

The propan-2-y group attached to the phenylmethylidene moiety introduces additional complexity to this molecule's structure. This substituent not only affects the steric environment around the benzofuran core but also influences its solubility and partition coefficient. Understanding these physicochemical properties is essential for optimizing its performance in various applications.

Moreover, computational studies have been conducted to investigate the electronic structure and reactivity of CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859138-CAS No 859137. These studies have provided insights into its potential interactions with biological targets and its suitability for use in drug delivery systems.

In conclusion, CAS No 7777777777 is a remarkable example of how structural complexity can lead to versatile applications across multiple disciplines. Its unique combination of functional groups and substituents positions it as a valuable tool for researchers in both academia and industry.